N-(2-hydroxy-2-(thiophen-2-yl)propyl)-2-methylbenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-hydroxy-2-(thiophen-2-yl)propyl)-2-methylbenzamide, also known as THP-MBA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. THP-MBA belongs to the class of compounds known as benzamides, which are widely used in the pharmaceutical industry for their diverse pharmacological properties.
Scientific Research Applications
Formation and Metabolism of N-Hydroxymethyl Compounds
Research on the metabolic conversion of N-methyl and N,N-dimethylbenzamides to N-hydroxymethyl compounds highlights the importance of studying the stability and metabolic pathways of benzamide derivatives, including those similar to N-(2-hydroxy-2-(thiophen-2-yl)propyl)-2-methylbenzamide (Ross et al., 1983).
Potential in Metal-Catalyzed Reactions
A study on N-(2-hydroxy-1,1-dimethylethyl)-3-methylbenzamide, which shares structural motifs with the target compound, discusses its potential use in metal-catalyzed C–H bond functionalization reactions, underscoring the importance of structural features for chemical synthesis applications (Al Mamari & Al Lawati, 2019).
Histone Deacetylase Inhibitors
Derivatives of N-hydroxy-4-(3-phenylpropanamido)benzamide, including compounds with thiophene substituents, have been designed and evaluated as novel histone deacetylase inhibitors. This research demonstrates the therapeutic potential of such compounds in the treatment of cancer through epigenetic modulation (Jiao et al., 2009).
Molecular Structure and Intermolecular Interactions
Investigations into the molecular structure of N-3-hydroxyphenyl-4-methoxybenzamide reveal insights into the influence of intermolecular interactions on molecular geometry, emphasizing the relevance of these interactions in understanding the properties and stability of benzamide derivatives (Karabulut et al., 2014).
Bactericidal Activity Against MRSA
Research assessing substituted 2-hydroxy-N-[1-oxo-1-(phenylamino)alkan-2-yl]benzamides demonstrates potent bactericidal agents against methicillin-resistant Staphylococcus aureus (MRSA), highlighting the potential of structurally related compounds in addressing antibiotic resistance (Zadrazilova et al., 2015).
properties
IUPAC Name |
N-(2-hydroxy-2-thiophen-2-ylpropyl)-2-methylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17NO2S/c1-11-6-3-4-7-12(11)14(17)16-10-15(2,18)13-8-5-9-19-13/h3-9,18H,10H2,1-2H3,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PRZCGQOMOHLDID-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C(=O)NCC(C)(C2=CC=CS2)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17NO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.